![molecular formula C18H20N2O B015659 6-Benzyloxygramine CAS No. 57765-22-7](/img/structure/B15659.png)
6-Benzyloxygramine
Overview
Description
Synthesis Analysis
The synthesis of 6-Benzyloxygramine involves Formaldehyde and 6-Benzyloxyindole and Dimethylamine .Molecular Structure Analysis
The molecular formula of 6-Benzyloxygramine is C18H20N2O. It has a molecular weight of 280.4 g/mol . The InChIKey of 6-Benzyloxygramine is ARPLSLHBKDIBNO-UHFFFAOYSA-N .Scientific Research Applications
Drug Synthesis
6-Benzyloxygramine: is a versatile compound in the synthesis of pharmaceutical drugs. It plays a crucial role in the creation of chiral molecules, which are essential for the development of single-enantiomeric drugs . The asymmetric synthesis processes involving 6-Benzyloxygramine contribute to the production of medications with higher efficacy and lower side effects.
Catalysis
In the field of catalysis, 6-Benzyloxygramine derivatives are explored for their potential to act as catalysts in organic synthesis . These compounds can facilitate a variety of reactions, including oxidation, reduction, and C–C bond formation, which are fundamental in the production of complex organic molecules.
Material Science
6-Benzyloxygramine: and its derivatives have applications in material science, particularly in the development of novel materials for energy storage . Research indicates that these compounds can be used in the creation of anode materials for sodium batteries, which are a promising alternative to lithium batteries.
Agriculture
In agriculture, 6-Benzyloxygramine is utilized as a plant growth regulator . It enhances the yield and quality of crops by influencing the growth and differentiation of plant tissues. This application is particularly valuable in improving the productivity of ornamental plants and food crops.
Biochemistry
The biochemical applications of 6-Benzyloxygramine are significant, especially in the study of enzyme kinetics and inhibition . Its role in understanding the mechanisms of enzymatic reactions contributes to the advancement of biotechnological processes and pharmaceutical developments.
Pharmacology
In pharmacology, 6-Benzyloxygramine is part of the research into plant-based gums and mucilages, which are used as key ingredients in pharmaceutical formulations due to their bioavailability and non-toxicity . These substances are being studied for their potential in drug delivery systems and therapeutic applications.
Safety And Hazards
properties
IUPAC Name |
N,N-dimethyl-1-(6-phenylmethoxy-1H-indol-3-yl)methanamine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N2O/c1-20(2)12-15-11-19-18-10-16(8-9-17(15)18)21-13-14-6-4-3-5-7-14/h3-11,19H,12-13H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ARPLSLHBKDIBNO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CC1=CNC2=C1C=CC(=C2)OCC3=CC=CC=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80293837 | |
Record name | 6-Benzyloxygramine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80293837 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
280.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-Benzyloxygramine | |
CAS RN |
57765-22-7 | |
Record name | 57765-22-7 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=92545 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 6-Benzyloxygramine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80293837 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.